Cas no 102794-87-6 (Dispiro[3.0.3.2]decan-9-one)

• Product Name: Dispiro[3.0.3.2]decan-9-one
• CAS No: 102794-87-6
• MF: C₁₀H₁₄O
• MW: 150.217563152313
• CID: 4787222
• Update Time: 2025-10-31

Dispiro[3.0.3.2]decan-9-one Chemical and Physical Properties

Names and Identifiers

• Dispiro[3.0.3.2]decan-9-one

• Inchi： 1S/C10H14O/c11-8-7-9(3-1-4-9)10(8)5-2-6-10/h1-7H2
• InChI Key： XWCLNTXDJKIEGH-UHFFFAOYSA-N
• SMILES： C1C2(CC(=O)C32CCC3)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on Dispiro[3.0.3.2]decan-9-one

Dispiro[3.0.3.2]decan-9-one (CAS No. 102794-87-6): A Comprehensive Overview

Dispiro[3.0.3.2]decan-9-one, a compound with the chemical identifier CAS No. 102794-87-6, has garnered significant attention in the field of organic chemistry and pharmaceutical research due to its unique structural framework and potential biological activities. This heterocyclic compound belongs to the spirocyclic class, characterized by the presence of two or more rings that are connected by a single carbon atom. The specific arrangement of atoms in Dispiro[3.0.3.2]decan-9-one imparts distinct chemical properties that make it a subject of intense study for its applications in drug development and material science.

The molecular structure of Dispiro[3.0.3.2]decan-9-one consists of a central spiro carbon linking three distinct rings: a cyclohexane ring, a cyclopentane ring, and an additional cyclohexane ring. This intricate configuration results in a rigid framework that can influence the compound's interactions with biological targets. The presence of a ketone group at the 9-position further enhances its reactivity, making it a versatile intermediate in synthetic chemistry.

In recent years, there has been growing interest in spirocyclic compounds due to their potential as pharmacophores in drug design. The unique conformational stability and binding properties of Dispiro[3.0.3.2]decan-9-one have been explored in various studies aimed at developing novel therapeutic agents. For instance, research has highlighted its ability to modulate enzyme activity and interact with specific protein receptors, suggesting its utility in treating neurological disorders and inflammatory conditions.

The synthesis of Dispiro[3.0.3.2]decan-9-one presents both challenges and opportunities for chemists seeking to exploit its structural features. Advanced synthetic methodologies, such as transition-metal-catalyzed reactions and asymmetric synthesis techniques, have been employed to achieve high yields and enantioselectivity in its preparation. These methods not only enhance the accessibility of the compound but also open avenues for modifying its structure to improve pharmacological efficacy.

One of the most compelling aspects of Dispiro[3.0.3.2]decan-9-one is its potential as a building block for more complex molecules. By incorporating this scaffold into larger structures, researchers can create derivatives with tailored biological activities, thereby expanding the therapeutic applications of spirocyclic compounds. Preliminary studies have demonstrated promising results in using Dispiro[3.0.3.2]decan-9-one-based molecules as inhibitors of kinases and other enzymes implicated in cancer progression.

The role of computational chemistry has also been instrumental in understanding the behavior of Dispiro[3.0.3.2]decan-9-one at both molecular and macroscopic levels. Molecular dynamics simulations and quantum mechanical calculations have provided insights into its conformational preferences and interactions with biological targets, aiding in the rational design of derivatives with enhanced binding affinity and selectivity.

As research continues to uncover new applications for Dispiro[3.0.3.2]decan-9-one, its significance in medicinal chemistry is likely to grow further. The compound's unique structural features offer a rich foundation for innovation, driving advancements in drug discovery and material science alike.